AS703988

• Molecular Formula: C15H17NO
• Appearance: Solid powder
• Synonyms: AS-703988; AS703988; AS 703988; MSC201510B; MSC 201510B; MSC-201510B.; NONE

Description

AS703988, also known as MSC201510B, is an orally bioavailable small-molecule inhibitor of mitogen-activated protein kinase kinase (MAP2K, MAPK/ERK kinase, or MEK) 1 and 2 with potential antineoplastic activity. MEK1/2 inhibitor this compound/MSC2015103B selectively binds to and inhibits the activity of MEK1/2, preventing the activation of MEK1/2-dependent effector proteins and transcription factors, which may result in the inhibition of growth factor-mediated cell signaling and tumor cell proliferation. MEK1 and MEK2 are dual-specificity threonine/tyrosine kinases that play key roles in the activation of the RAS/RAF/MEK/ERK pathway that regulates cell growth and are often upregulated in a variety of tumor cell types.

Scientific Research Applications

Translational Research and Nursing Science

Basic research in healthcare, like investigations into AS703988, is essential for advancing knowledge in various fields, including pharmacology and therapeutics. The application of such findings is critical in translational research, a field that bridges the gap between laboratory discoveries and clinical applications. Nurse scientists, in particular, contribute significantly by applying these findings in clinical settings, enhancing healthcare outcomes (Grady, 2010).

Molecular Chaperones in Cellular Functions

The study of molecular chaperones, such as the 70-kDa heat shock proteins (Hsp70), is vital in understanding cellular functions and responses to stress. These proteins play a role in various cellular processes, including protein translation and pathophysiological responses. Research into compounds like this compound can contribute to our understanding of these proteins and their potential therapeutic applications (Horton et al., 2001).

Role in Apoptosis and Drug Resistance

In cancer research, understanding the role of proteins like p70 S6 kinase, which is involved in protein translation and cell cycle progression, is critical. Studies have shown that changes in the levels of such proteins are associated with drug resistance, making them important targets for therapeutic intervention. Research into compounds like this compound could provide insights into these mechanisms and potential treatments (Dhar et al., 2009).

Hsp70 in Cancer Immunotherapy

Heat shock proteins like Hsp70, often overexpressed in human tumors, can be targeted for cancer immunotherapy. Understanding the interaction of these proteins with compounds like this compound could lead to the development of new therapies targeting these proteins for cancer treatment (Faure et al., 2004).

Role in Lysosomal Stability and Disease

Hsp70, through its interaction with specific phospholipids, influences lysosomal stability. This has implications in diseases like Niemann–Pick disease. Investigating compounds like this compound and their effects on such molecular chaperones could offer new avenues for treating lysosomal storage disorders and potentially other diseases (Kirkegaard et al., 2010).

Gene-Targeting Systems in Microbiology

In microbiology, understanding the gene-targeting systems, such as in Aspergillus nidulans, is crucial for genetic studies. Compounds like this compound may be used in these systems to study gene functions and mutations. This research can lead to significant advancements in genetics and biotechnology (Nayak et al., 2006).